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Compound of Interest

Compound Name: 1-Methylimidazole-4-sulfonamide

Cat. No.: B034921 Get Quote

Application Notes and Protocols for 1-
Methylimidazole-4-sulfonamide
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed standard operating procedure (SOP) for the

dissolution of 1-Methylimidazole-4-sulfonamide, a crucial first step for any in vitro or in vivo

experimental work. The following protocols are based on general procedures for sulfonamides

and related imidazole compounds, providing a robust starting point for your research.

Chemical Properties
A summary of the key chemical properties of 1-Methylimidazole-4-sulfonamide is provided

below.

Property Value Source

Molecular Formula C4H7N3O2S [1][2][3]

Molecular Weight 161.18 g/mol [2]

Appearance White to Off-White Solid [4]

Purity Typically ≥98% [3]

CAS Number 111124-90-4 [1][2][3]
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Standard Operating Procedure for Dissolution
This protocol outlines the steps for preparing stock and working solutions of 1-
Methylimidazole-4-sulfonamide.

Safety Precautions
Always handle 1-Methylimidazole-4-sulfonamide in a well-ventilated area, preferably a

fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves.

Review the Safety Data Sheet (SDS) for this compound before use. The GHS classification

indicates it can cause serious eye irritation[1].

Materials and Equipment
1-Methylimidazole-4-sulfonamide powder

Analytical balance

Volumetric flasks (various sizes)

Pipettes and pipette tips

Vortex mixer

Sonicator (optional, but recommended)

Solvents:

Dimethyl sulfoxide (DMSO), anhydrous

Methanol (MeOH), ACS grade or higher

Acetone, ACS grade or higher

Deionized or ultrapure water
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Phosphate-buffered saline (PBS), pH 7.4

Protocol for Preparing a Stock Solution (e.g., 10 mM in
DMSO)

Calculate the required mass:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = 10 mmol/L * 0.001 L * 161.18 g/mol = 0.0016118 g = 1.61 mg

Weigh the compound:

Accurately weigh out approximately 1.61 mg of 1-Methylimidazole-4-sulfonamide using

an analytical balance.

Dissolve the compound:

Transfer the weighed powder to a clean, dry microcentrifuge tube or a small volumetric

flask.

Add the calculated volume of DMSO (in this case, 1 mL) to the tube.

Ensure complete dissolution:

Cap the tube securely and vortex thoroughly for at least 1-2 minutes.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.

Visually inspect the solution to ensure there are no visible particles.

Storage:

Store the stock solution at -20°C for short-term storage or -80°C for long-term storage to

minimize degradation. Based on protocols for other sulfonamides, solutions in organic

solvents can be stable for extended periods when stored properly.
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Protocol for Preparing an Aqueous Working Solution
(e.g., 100 µM in PBS)

Thaw the stock solution:

Retrieve the 10 mM stock solution from the freezer and allow it to thaw completely at room

temperature.

Perform serial dilutions:

To prepare a 100 µM working solution from a 10 mM stock, a 1:100 dilution is required.

Pipette 10 µL of the 10 mM stock solution into 990 µL of PBS (pH 7.4).

Mix thoroughly:

Vortex the working solution gently to ensure homogeneity. Avoid excessive foaming.

Use immediately:

It is recommended to prepare aqueous working solutions fresh for each experiment to

avoid potential stability issues.

Experimental Workflows
The following diagrams illustrate the standard workflow for dissolving 1-Methylimidazole-4-
sulfonamide and a general workflow for its application in a research context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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